Cas no 235083-55-3 (Benzenemethanamine, a-ethyl-4-methoxy-, (aR)-)
235083-55-3 structure
Product Name:Benzenemethanamine, a-ethyl-4-methoxy-, (aR)-
CAS No:235083-55-3
MF:C10H15NO
MW:165.232202768326
CID:245410
PubChem ID:2496560
Update Time:2024-10-30
Benzenemethanamine, a-ethyl-4-methoxy-, (aR)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanamine, a-ethyl-4-methoxy-, (aR)-
- (+)-1-(4-Methoxyphenyl)propylamine
- N10941
- (R)-1-(4-Methoxyphenyl)-1-propanamine
- SCHEMBL15157329
- (R)-1-(4-METHOXYPHENYL)PROPAN-1-AMINE
- 235083-55-3
- AKOS012669965
- AKOS015842053
- (1R)-1-(4-methoxyphenyl)propan-1-amine
- MFCD06761812
- DB-223360
-
- Inchi: 1S/C10H15NO/c1-3-10(11)8-4-6-9(12-2)7-5-8/h4-7,10H,3,11H2,1-2H3/t10-/m1/s1
- InChI Key: WOEIOKRLEJXFEF-SNVBAGLBSA-N
- SMILES: O(C)C1C=CC(=CC=1)[C@@H](CC)N
Computed Properties
- Exact Mass: 165.115
- Monoisotopic Mass: 165.115
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 119
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 35.2Ų
Benzenemethanamine, a-ethyl-4-methoxy-, (aR)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019122852-5g |
(R)-1-(4-Methoxyphenyl)propan-1-amine |
235083-55-3 | 97% | 5g |
$756.02 | 2023-09-02 | |
| Alichem | A019122852-10g |
(R)-1-(4-Methoxyphenyl)propan-1-amine |
235083-55-3 | 97% | 10g |
$980.00 | 2023-09-02 | |
| Ambeed | A426486-1g |
(R)-1-(4-Methoxyphenyl)propan-1-amine |
235083-55-3 | 98% | 1g |
$377.0 | 2024-04-21 | |
| Crysdot LLC | CD12093310-1g |
(R)-1-(4-Methoxyphenyl)propan-1-amine |
235083-55-3 | 97% | 1g |
$449 | 2024-07-24 | |
| Crysdot LLC | CD12093310-5g |
(R)-1-(4-Methoxyphenyl)propan-1-amine |
235083-55-3 | 97% | 5g |
$905 | 2024-07-24 | |
| Crysdot LLC | CD12093310-10g |
(R)-1-(4-Methoxyphenyl)propan-1-amine |
235083-55-3 | 97% | 10g |
$1211 | 2024-07-24 |
Benzenemethanamine, a-ethyl-4-methoxy-, (aR)- Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
235083-55-3 (Benzenemethanamine, a-ethyl-4-methoxy-, (aR)-) Related Products
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